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Disclaimer: This document provides a detailed overview of the safety and handling precautions
for Palmitoleoyl chloride. The information herein is compiled from publicly available Safety
Data Sheets (SDS) for its close structural analog, Palmitoyl chloride (CAS No. 112-67-4), due
to the limited availability of a specific SDS for Palmitoleoyl chloride. The acyl chloride
functional group is the primary driver of reactivity and hazards for both molecules. Therefore,
the safety precautions are expected to be highly similar. This guide is intended for researchers,
scientists, and drug development professionals. All laboratory personnel must consult the most
current SDS for the specific product they are using and adhere to all institutional and regulatory
safety protocols.

Introduction

Palmitoleoyl chloride is a reactive acyl chloride used in various research and development
applications, particularly in the synthesis of complex lipids and bioconjugates. Its reactivity,
while essential for its intended chemical transformations, also presents significant health and
safety hazards. This guide provides a comprehensive overview of these hazards and outlines
the necessary precautions for its safe handling, storage, and disposal.

Hazard Identification and Classification
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Palmitoleoyl chloride is classified as a hazardous substance. It is a corrosive compound that
can cause severe skin burns and eye damage.[1][2] It reacts violently with water, releasing
hydrogen chloride gas, which is also corrosive and can cause severe respiratory tract irritation.
[1][2] Inhalation of vapors or mists can lead to lung edema.[2]

GHS Hazard Statements:

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[1]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

EUHO014: Reacts violently with water.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Palmitoyl chloride, used as a proxy
for Palmitoleoyl chloride, is presented in the table below.
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Property Value
CAS Number 112-67-4
Molecular Formula C16H31CIO

Molecular Weight 274.87 g/mol [1][3]

Appearance Clear colorless to light yellow liquid[4]
Odor Pungent

Boiling Point 88-90 °C at 0.2 mmHg

Melting Point 11-13°C

Density 0.906 g/mL at 25 °C

Flash Point >110 °C (>230 °F)

Water Solubility

Decomposes

Stability

Moisture sensitive.[5] Stable under

recommended storage conditions.

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safety protocols is mandatory when handling Palmitoleoyl chloride.

Engineering Controls

» Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

e An eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE)

» Eye Protection: Tightly fitting safety goggles and a face shield are required.[1]
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» Hand Protection: Impermeable chemical-resistant gloves (e.qg., nitrile rubber) must be worn.
[1] Gloves should be inspected before use and disposed of properly after handling.[1]

» Skin and Body Protection: A lab coat, and in some cases, a chemical-resistant apron or full-
body suit, is necessary to prevent skin contact.[1]

o Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors
should be used.

A logical workflow for the safe handling of Palmitoleoyl chloride in a laboratory setting is
depicted below.
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Diagram 1: Laboratory Handling Workflow for Palmitoleoyl Chloride
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Diagram 2: Emergency Spill Response for Palmitoleoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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